Cas no 2171366-17-7 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171366-17-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6027071
• PubChem ID: 165559359
• Update Time: 2025-06-13

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid
• 2171366-17-7
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohex-3-ene-1-carboxylic acid
• EN300-1472966

• Inchi： 1S/C28H32N2O5/c1-2-8-19(16-26(31)29-20-10-7-9-18(15-20)27(32)33)30-28(34)35-17-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-7,10-14,18-20,25H,2,8-9,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19-,20?/m1/s1
• InChI Key： AFWRJDPJLKTTOK-IOJLRTSASA-N
• SMILES： O(C(N[C@H](CCC)CC(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid

Comprehensive Analysis of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2171366-17-7)

The compound 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2171366-17-7) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclohex-3-ene-1-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide synthesis building blocks," reflecting its critical role in modern drug discovery.

In recent years, the demand for custom peptide synthesis has surged due to advancements in bioconjugation and targeted drug delivery. This compound’s R-configuration at the 3-position ensures stereochemical precision, a key factor in optimizing bioactivity. Its CAS No. 2171366-17-7 is often queried alongside terms like "chiral amino acid derivatives" and "Fmoc-chemistry applications," highlighting its relevance in proteomics and biopharmaceutical development.

The cyclohex-3-ene-1-carboxylic acid moiety introduces rigidity into peptide chains, enhancing stability against enzymatic degradation—a hot topic in peptide therapeutics. This aligns with trending searches such as "improving peptide half-life" and "non-natural amino acids." Additionally, the Fmoc group allows for mild deprotection conditions, minimizing side reactions, a feature highly valued in "green chemistry" discussions.

From a synthetic perspective, this compound’s hexanamido linker facilitates conjugation with other biomolecules, addressing queries like "linker chemistry for ADC development" (Antibody-Drug Conjugates). Its CAS No. 2171366-17-7 is also linked to searches for "high-purity peptide intermediates," underscoring its role in GMP-compliant manufacturing.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid represents a versatile tool for researchers exploring next-generation peptide-based therapies. Its structural features cater to evolving needs in precision medicine and biomaterials science, making it a staple in cutting-edge laboratories worldwide.